Cas no 1683523-44-5 ((trans-2-(2-Methoxyphenyl)cyclopropyl)methanol)

• Product Name: (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol
• CAS No: 1683523-44-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5012587
• PubChem ID: 10726004
• Update Time: 2025-07-23

(trans-2-(2-Methoxyphenyl)cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (trans-2-(2-methoxyphenyl)cyclopropyl)methanol
• [(1R,2R)-2-(2-methoxyphenyl)cyclopropyl]methanol
• Rel-((1R,2R)-2-(2-methoxyphenyl)cyclopropyl)methanol
• (1R)-2alpha-(2-Methoxyphenyl)cyclopropane-1beta-methanol
• GWNQNQUYZBGDMY-WCBMZHEXSA-N
• 1683523-44-5
• starbld0008479
• SCHEMBL16585303
• (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol

• Inchi： 1S/C11H14O2/c1-13-11-5-3-2-4-9(11)10-6-8(10)7-12/h2-5,8,10,12H,6-7H2,1H3/t8-,10+/m0/s1
• InChI Key： GWNQNQUYZBGDMY-WCBMZHEXSA-N
• SMILES： OC[C@@H]1C[C@H]1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5

Additional information on (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol

Professional Introduction to (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol (CAS No. 1683523-44-5)

Compound (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol, identified by its CAS number 1683523-44-5, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of cyclopropyl-containing alcohols, which have garnered considerable attention due to their unique structural and pharmacological properties. The presence of a 2-methoxyphenyl substituent enhances its molecular complexity, making it a promising candidate for further exploration in medicinal chemistry.

The structural motif of (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol consists of a cyclopropyl ring linked to a hydroxymethyl group, with the aromatic ring bearing a methoxy group at the para position. This specific arrangement contributes to its distinct electronic and steric properties, which are crucial for its interaction with biological targets. The cyclopropyl group, in particular, is known for its rigid three-membered ring structure, which can influence the conformational flexibility and binding affinity of the molecule.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their diverse biological activities. Studies have shown that these molecules can exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for drug discovery. The methoxyphenyl moiety further enhances these properties by introducing hydrophobic interactions and electronic effects that modulate the compound's reactivity and binding profile.

One of the most compelling aspects of (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol is its potential as a precursor for more complex pharmacophores. Researchers have utilized similar structural frameworks to develop novel therapeutic agents targeting a wide range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The compound's ability to serve as a building block for larger molecules underscores its importance in synthetic chemistry and drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol for their pharmacological potential. Molecular modeling techniques have been employed to predict how this molecule might interact with biological targets, providing valuable insights into its mechanism of action. These studies have highlighted the compound's potential as an inhibitor of certain kinases and other enzymes implicated in disease pathways.

The synthesis of (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol presents unique challenges due to the delicate nature of the cyclopropyl ring and the need for precise stereochemical control. However, recent developments in synthetic methodologies have made it possible to access this compound with high yield and purity. These advancements have opened up new avenues for exploring its applications in pharmaceutical research.

Furthermore, the biodegradability and environmental impact of (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol have been subjects of interest in green chemistry initiatives. Efforts are underway to develop synthetic routes that minimize waste and reduce the use of hazardous reagents, ensuring that the production of this compound is both efficient and sustainable. Such approaches align with broader trends in pharmaceutical manufacturing aimed at reducing environmental footprint while maintaining high standards of quality and efficacy.

The future prospects for (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol are promising, with ongoing research focusing on expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced pharmacological properties. These derivatives could potentially address unmet medical needs by targeting previously untapped disease mechanisms.

In conclusion, (trans-2-(2-Methoxyphenyl)cyclopropyl)methanol (CAS No. 1683523-44-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.